Cas no 50743-21-0 (4H-1-Benzopyran-3-carbonitrile, 6-methoxy-4-oxo-)

• Product name: 4H-1-Benzopyran-3-carbonitrile, 6-methoxy-4-oxo-
• CAS No: 50743-21-0
• MF: C₁₁H₇NO₃
• MW: 201.17818
• CID: 364168
• PubChem ID: 12329985

4H-1-Benzopyran-3-carbonitrile, 6-methoxy-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-3-carbonitrile, 6-methoxy-4-oxo-
• 6-methoxy-4-oxo-4H-chromene-3-carbonitrile
• 6-methoxy-4-oxochromene-3-carbonitrile
• DTXSID00490381
• SCHEMBL11551420
• 6-Methoxy-4-oxo-4H-1-benzopyran-3-carbonitrile
• 50743-21-0

• Inchi： InChI=1S/C11H7NO3/c1-14-8-2-3-10-9(4-8)11(13)7(5-12)6-15-10/h2-4,6H,1H3
• InChI Key： KYODOYCCRUBKCO-UHFFFAOYSA-N
• SMILES： COC1=CC2=C(C=C1)OC=C(C2=O)C#N

Computed Properties

• Exact Mass: 201.04261
• Monoisotopic Mass: 201.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų
• XLogP3: 1.4

Experimental Properties

• PSA: 59.32